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Compound of Interest

Compound Name: Biotin-PEG5-Mal

Cat. No.: B15575780

Get Quote

An In-depth Technical Guide on the Core Chemical
Properties and Specifications of Biotin-PEG5-
Maleimide for Researchers, Scientists, and Drug
Development Professionals
Biotin-PEG5-Maleimide is a heterobifunctional crosslinker that plays a pivotal role in

bioconjugation, drug delivery, and various research applications. This guide provides a detailed

overview of its chemical properties, specifications, and experimental protocols for its use.

Biotin-PEG5-Maleimide consists of three key components: a biotin moiety, a polyethylene

glycol (PEG) spacer with five repeating units, and a maleimide group. The biotin group exhibits

a high affinity for avidin and streptavidin, making it an excellent tag for purification and

detection. The maleimide group reacts specifically with sulfhydryl (thiol) groups, commonly

found in cysteine residues of proteins, to form a stable thioether bond. The PEG spacer

enhances the solubility of the molecule in aqueous solutions and reduces steric hindrance.[1]

[2][3]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b15575780#bc-rfq
https://www.benchchem.com/product/b15575780/docs?utm_src=pdf-body#biotin-peg5-maleimide-a-comprehensive-technical-guide-for-researchers
https://www.benchchem.com/product/b15575780/docs?utm_src=pdf-body#biotin-peg5-maleimide-a-comprehensive-technical-guide-for-researchers
https://www.benchchem.com/product/b15575780/docs?utm_src=pdf-body#biotin-peg5-maleimide-a-comprehensive-technical-guide-for-researchers
https://www.benchchem.com/product/b15575780/docs?utm_src=pdf-body#biotin-peg5-maleimide-a-comprehensive-technical-guide-for-researchers
https://www.biochempeg.com/product/Biotin-PEG-Mal.html
https://jenkemusa.com/product/biotin-peg-maleimide
https://creativepegworks.com/product/biotin-peg-mal-mw-5k
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15575780?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Core Chemical Properties and Specifications
The chemical properties and specifications of Biotin-PEG5-Maleimide are summarized in the

table below. It is important to note that while the general properties are consistent, some

specifications may vary slightly between suppliers.

Property Specification

Synonyms Biotin-PEG-Maleimide

Appearance White to off-white solid

Purity ≥95% (HPLC)[1][2]

Solubility
Soluble in water, DMSO, DMF, and chloroform.

[3][4]

Storage Conditions

Store at -20°C, desiccated, and protected from

light.[1][4][5] Stock solutions in DMSO can be

stable for up to one year at -20°C.[6]

Reactive Groups Biotin and Maleimide

Reactivity Target
Avidin/Streptavidin (Biotin end); Sulfhydryl

groups (-SH) (Maleimide end)[1]

Optimal Reaction pH 6.5 - 7.5 for maleimide-thiol reaction[6][7]

Experimental Protocols
Protein Labeling with Biotin-PEG5-Maleimide
This protocol outlines a general procedure for labeling a protein containing cysteine residues

with Biotin-PEG5-Maleimide.

Materials:

Protein to be labeled (containing free sulfhydryl groups)

Biotin-PEG5-Maleimide
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Reaction Buffer: Phosphate-buffered saline (PBS) or other amine-free buffer (e.g., HEPES,

MOPS) at pH 6.5-7.5.

Anhydrous Dimethylformamide (DMF) or Dimethyl sulfoxide (DMSO)

Reducing agent (optional): Tris(2-carboxyethyl)phosphine (TCEP) or Dithiothreitol (DTT)

Purification column (e.g., gel filtration or dialysis cassette)

Procedure:

Protein Preparation:

Dissolve the protein in the reaction buffer to a concentration of 1-5 mg/mL.

If the protein's cysteine residues are in the form of disulfide bonds, reduction is necessary.

Add a 10-50 fold molar excess of a reducing agent like TCEP and incubate for 30-60

minutes at room temperature.

Remove the excess reducing agent using a desalting column.

Biotin-PEG5-Maleimide Solution Preparation:

Prepare a stock solution of Biotin-PEG5-Maleimide in anhydrous DMF or DMSO at a

concentration of 1-10 mg/mL. This should be done immediately before use as the

maleimide group can hydrolyze in the presence of water.

Conjugation Reaction:

Add a 10-20 fold molar excess of the Biotin-PEG5-Maleimide solution to the protein

solution.

Incubate the reaction mixture for 1-2 hours at room temperature or overnight at 4°C with

gentle stirring.

Purification:
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Remove the unreacted Biotin-PEG5-Maleimide and byproducts by gel filtration (e.g.,

Sephadex G-25 column) or dialysis.

Characterization:

The degree of biotinylation can be determined using various methods, such as the HABA

(4'-hydroxyazobenzene-2-carboxylic acid) assay.
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Caption: A flowchart illustrating the key steps in a typical protein bioconjugation experiment

using Biotin-PEG5-Maleimide.
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Caption: A diagram illustrating the mechanism of targeted drug delivery using a Biotin-PEG5-
Maleimide linker to conjugate a drug to a targeting ligand.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b15575780/docs?utm_src=pdf-body#biotin-peg5-maleimide-a-comprehensive-technical-guide-for-researchers
https://www.benchchem.com/product/b15575780/docs?utm_src=pdf-body#biotin-peg5-maleimide-a-comprehensive-technical-guide-for-researchers
https://www.benchchem.com/product/b15575780?utm_src=pdf-custom-synthesis#bc-rfq
https://www.biochempeg.com/product/Biotin-PEG-Mal.html
https://jenkemusa.com/product/biotin-peg-maleimide
https://creativepegworks.com/product/biotin-peg-mal-mw-5k
https://broadpharm.com/product/bp-26059
https://www.lumiprobe.com/p/biotin-aminohexanoic-acid-maleimide
https://www.dojindo.com/products/B299/
https://vectorlabs.com/products/biotin-peg3-maleimide/
https://www.benchchem.com/product/b15575780/docs#biotin-peg5-maleimide-a-comprehensive-technical-guide-for-researchers
https://www.benchchem.com/product/b15575780/docs#biotin-peg5-maleimide-a-comprehensive-technical-guide-for-researchers
https://www.benchchem.com/product/b15575780/docs#biotin-peg5-maleimide-a-comprehensive-technical-guide-for-researchers
https://www.benchchem.com/product/b15575780/docs#biotin-peg5-maleimide-a-comprehensive-technical-guide-for-researchers
https://www.benchchem.com/product/b15575780?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15575780?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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